Cas no 2680665-43-2 (benzyl N-(4-cyanothian-4-yl)carbamate)

• Product Name: benzyl N-(4-cyanothian-4-yl)carbamate
• CAS No: 2680665-43-2
• MF: C₁₄H₁₆N₂O₂S
• MW: 276.354042053223
• CID: 6410797
• PubChem ID: 165943812
• Update Time: 2025-05-20

benzyl N-(4-cyanothian-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(4-cyanothian-4-yl)carbamate
• EN300-28284815
• 2680665-43-2

• Inchi： 1S/C14H16N2O2S/c15-11-14(6-8-19-9-7-14)16-13(17)18-10-12-4-2-1-3-5-12/h1-5H,6-10H2,(H,16,17)
• InChI Key： TVXDYWVXOLTBJC-UHFFFAOYSA-N
• SMILES： S1CCC(C#N)(CC1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 276.09324893g/mol
• Monoisotopic Mass: 276.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 87.4Ų

Additional information on benzyl N-(4-cyanothian-4-yl)carbamate

Comprehensive Analysis of Benzyl N-(4-cyanothian-4-yl)carbamate (CAS No. 2680665-43-2): Properties, Applications, and Innovations

The chemical compound benzyl N-(4-cyanothian-4-yl)carbamate (CAS No. 2680665-43-2) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This carbamate derivative is characterized by the presence of a cyanothiane moiety, which contributes to its reactivity and versatility in synthetic chemistry. Researchers are particularly interested in its role as a building block for more complex molecules, especially in the development of novel bioactive compounds.

One of the most frequently searched questions regarding benzyl N-(4-cyanothian-4-yl)carbamate is its synthesis method. The compound is typically prepared through a multi-step process involving the reaction of 4-cyanothiane-4-amine with benzyl chloroformate under controlled conditions. This method ensures high yield and purity, making it a reliable choice for industrial and laboratory-scale production. The growing demand for custom synthesis services has further highlighted the importance of this compound in the fine chemicals market.

In the context of drug discovery, benzyl N-(4-cyanothian-4-yl)carbamate serves as a valuable intermediate. Its cyano group and carbamate functionality make it a versatile scaffold for designing molecules with potential therapeutic effects. Recent studies have explored its use in targeting enzyme inhibitors, particularly in the field of central nervous system (CNS) disorders. This aligns with the current trend of focusing on neurological health, a topic of high interest among both researchers and the general public.

Another area where CAS No. 2680665-43-2 has shown promise is in agrochemical innovation. The compound's structural attributes make it a candidate for developing new crop protection agents. With the increasing global emphasis on sustainable agriculture and reduced pesticide use, researchers are investigating its potential as a low-toxicity alternative. This aligns with the broader industry shift toward green chemistry and eco-friendly solutions, which are frequently discussed in academic and industrial forums.

The physical and chemical properties of benzyl N-(4-cyanothian-4-yl)carbamate also merit discussion. The compound is typically a white to off-white crystalline powder with a defined melting point and solubility profile. These characteristics are critical for its handling and application in various formulation processes. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity, ensuring compliance with quality standards.

From a commercial perspective, the demand for CAS No. 2680665-43-2 is influenced by its supply chain dynamics and regulatory status. While the compound is not classified as a hazardous material, proper storage conditions and handling protocols are recommended to maintain its stability. Suppliers often highlight its batch-to-batch consistency and documentation support, which are key factors for buyers in the pharmaceutical and agrochemical sectors.

In conclusion, benzyl N-(4-cyanothian-4-yl)carbamate (CAS No. 2680665-43-2) represents a fascinating case study in modern chemical innovation. Its applications span from drug development to sustainable agriculture, reflecting the compound's adaptability and relevance in addressing contemporary challenges. As research continues to uncover new possibilities, this compound is poised to remain a topic of interest in both scientific and industrial circles.